1-[4-(4-Fluorophenyl)piperazino]-3-{[3-(trifluoromethyl)phenyl]sulfanyl}-2-propanol

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-[3-(trifluoromethyl)phenyl]sulfanylpropan-2-ol
• InChI: InChI=1S/C20H22F4N2OS/c21-16-4-6-17(7-5-16)26-10-8-25(9-11-26)13-18(27)14-28-19-3-1-2-15(12-19)20(22,23)24/h1-7,12,18,27H,8-11,13-14H2
• InChI Key: VVDWESQUSMHLDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CSC2=CC=CC(=C2)C(F)(F)F)O)C3=CC=C(C=C3)F
• Molecular Formula: C20H22F4N2OS
• Molecular Weight: 414.5 g/mol

Description

1-[4-(4-Fluorophenyl)piperazino]-3-{[3-(trifluoromethyl)phenyl]sulfanyl}-2-propanol is a useful research compound. Its molecular formula is C20H22F4N2OS and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

The study by El-Sherbiny et al. (2005) discusses the separation of flunarizine hydrochloride and its degradation products using reversed-phase liquid chromatography, highlighting the analytical chemistry applications in identifying and quantifying pharmaceutical compounds and their degradation products (El-Sherbiny et al., 2005).

Organic Synthesis

Botteghi et al. (2001) describe the synthesis of Fluspirilen and Penfluridol, showcasing the role of organic synthesis in developing neuroleptic agents. This research emphasizes the importance of catalyzed hydroformylation steps in pharmaceutical synthesis (Botteghi et al., 2001).

Photochemistry

Mella et al. (2001) explore the photochemistry of ciprofloxacin, a quinolone antibiotic, providing insights into how light exposure can affect pharmaceutical compounds. This study highlights the photo-stability and degradation pathways under different conditions (Mella et al., 2001).

Radiopharmaceuticals

Haka et al. (1989) discuss the synthesis of [18F]GBR 13119, a potential radiotracer for the dopamine uptake system. This research illustrates the application of organic synthesis in developing diagnostic tools for neurological studies (Haka et al., 1989).

Material Science

Wu et al. (2019) report on a pH-responsive, charge-switchable piperazine derivative used as a draw solute for arsenic removal via forward osmosis. This highlights the application of chemistry in environmental remediation and water treatment (Wu et al., 2019).